Cas no 1490273-29-4 (1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid)

• Product Name: 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid
• CAS No: 1490273-29-4
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD19065414
• CID: 4602127
• PubChem ID: 64146005
• Update Time: 2025-05-19

1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(tert-butoxy)carbonyl](cyclopropyl)amino}cyclobutane-1-carboxylic acid
• Boc-N(cPr)Ac4c-OH
• 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid

• MDL： MFCD19065414
• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14(9-5-6-9)13(10(15)16)7-4-8-13/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： XQYPBBNZIBGBOQ-UHFFFAOYSA-N
• SMILES： C1(N(C2CC2)C(OC(C)(C)C)=O)(C(O)=O)CCC1

Additional information on 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid

Introduction to 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid (CAS No. 1490273-29-4)

1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1490273-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclobutane ring, a cyclopropylamino substituent, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these structural elements imparts distinct chemical properties and functionalities, making it a valuable intermediate in the synthesis of biologically active molecules.

The Boc protecting group in the molecule serves a critical role in peptide synthesis and drug development. The tert-butoxycarbonyl moiety is widely employed to protect the amino group during synthetic procedures, ensuring selective reactivity and preventing unwanted side reactions. This protective function is particularly useful in multi-step syntheses where precise control over reaction pathways is essential. The cyclopropylamino part of the molecule introduces steric hindrance and potential hydrogen bonding capabilities, which can influence the binding affinity and pharmacokinetic properties of derivatives. Together, these features make 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that modulate biological processes through targeted interactions with specific proteins or enzymes. The cyclobutane ring in 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid offers a rigid scaffold that can be engineered to fit into narrow binding pockets of biological targets. This structural motif has been explored in the design of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic candidates. For instance, studies have demonstrated that cyclobutane derivatives can exhibit improved metabolic stability and reduced immunogenicity compared to their linear counterparts, making them attractive for drug development.

The cyclopropylamino substituent is another key feature that contributes to the compound's potential as a pharmacophore. Cyclopropyl groups are known to enhance binding affinity by introducing hydrophobic interactions and steric constraints. This has been particularly relevant in the design of antiviral and anticancer agents, where precise molecular recognition is crucial. Additionally, the Boc-protected amino group allows for further functionalization through deprotection steps, enabling the synthesis of more complex structures such as peptidomimetics or protease inhibitors.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid as a scaffold for drug discovery. Virtual screening algorithms have been used to identify derivatives with enhanced binding affinity and selectivity against disease-related targets. These computational approaches have accelerated the process of identifying lead compounds and have provided insights into the structural requirements for optimal biological activity. The integration of experimental data with computational predictions has led to more efficient synthetic strategies and improved understanding of molecular interactions.

The synthesis of 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the Boc protecting group on an amino acid derivative followed by ring-closing metathesis or cyclization reactions to form the cyclobutane core. The incorporation of the cyclopropylamino moiety typically involves nucleophilic substitution or reductive amination techniques. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have improved the efficiency and scalability of these processes.

In conclusion, 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid (CAS No. 1490273-29-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the Boc protecting group, cyclopropylamino substituent, and cyclobutane ring, make it a valuable intermediate for synthesizing biologically active molecules. Recent studies have demonstrated its potential in modulating various biological pathways and its suitability for drug discovery applications. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like 1-{(tert-butoxy)carbonyl(cyclopropyl)amino}cyclobutane-1-carboxylic acid are expected to play an increasingly important role in developing next-generation therapeutics.